![molecular formula C16H12N6O B256498 (6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one](/img/structure/B256498.png)
(6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one
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Overview
Description
(6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is known to possess various biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of (6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the progression of cancer and other diseases.
Biochemical and physiological effects:
Studies have shown that this compound possesses various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using (6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one in lab experiments include its potential anti-cancer properties, its ability to induce apoptosis in cancer cells, and its potential use in the treatment of various other diseases. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research of (6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one. These include further studies on its mechanism of action, the development of new synthesis methods to improve its solubility, and the exploration of its potential use in combination with other drugs for the treatment of cancer and other diseases.
In conclusion, this compound is a promising compound that has been the subject of scientific research due to its potential applications in the field of medicine. Its anti-cancer properties and potential use in the treatment of various other diseases make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and to develop new synthesis methods to improve its solubility.
Synthesis Methods
The synthesis of (6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one involves the reaction of 2-(6-amino-1,2,4-triazolo[3,4-a]phthalazin-6-yl)hydrazinecarboxylic acid with cyclohexane-1,3-dione. The resulting compound is then subjected to various purification techniques to obtain the final product.
Scientific Research Applications
The potential applications of (6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one in scientific research are vast. This compound has been shown to possess anti-cancer properties, making it a promising candidate for the development of new cancer treatments. It has also been studied for its potential use in the treatment of various other diseases such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C16H12N6O |
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Molecular Weight |
304.31 g/mol |
IUPAC Name |
(6E)-6-[[2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazinyl]methylidene]cyclohexa-2,4-dien-1-one |
InChI |
InChI=1S/C16H12N6O/c23-14-8-4-1-5-11(14)9-17-19-15-12-6-2-3-7-13(12)16-20-18-10-22(16)21-15/h1-10,17H,(H,19,21)/b11-9+ |
InChI Key |
XBMDBZIMNCDFRX-PKNBQFBNSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=NN3C2=NN=C3)NN/C=C/4\C=CC=CC4=O |
SMILES |
C1=CC=C2C(=C1)C(=NN3C2=NN=C3)NNC=C4C=CC=CC4=O |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NN3C2=NN=C3)NNC=C4C=CC=CC4=O |
Origin of Product |
United States |
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